Cas no 1923064-91-8 (3-Ethoxy-1-methyl-1H-indazole-6-carbaldehyde)

• Product Name: 3-Ethoxy-1-methyl-1H-indazole-6-carbaldehyde
• CAS No: 1923064-91-8
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 5267287
• Update Time: 2026-03-09

3-Ethoxy-1-methyl-1H-indazole-6-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Ethoxy-1-methyl-1H-indazole-6-carbaldehyde

• Inchi： 1S/C11H12N2O2/c1-3-15-11-9-5-4-8(7-14)6-10(9)13(2)12-11/h4-7H,3H2,1-2H3
• InChI Key： IULJUHNUFKTBIA-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=CC(C=O)=C2)C(OCC)=N1

Additional information on 3-Ethoxy-1-methyl-1H-indazole-6-carbaldehyde

Introduction to 3-Ethoxy-1-methyl-1H-indazole-6-carbaldehyde (CAS No: 1923064-91-8)

3-Ethoxy-1-methyl-1H-indazole-6-carbaldehyde is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework and potential biological activities. This heterocyclic aldehyde, identified by the CAS number 1923064-91-8, has garnered attention due to its role as a key intermediate in the synthesis of various pharmacologically relevant molecules. The compound’s molecular structure, featuring an indazole core substituted with ethoxy and methyl groups, positions it as a versatile scaffold for further chemical modifications and functionalization.

The indazole moiety is a fused bicyclic system consisting of a benzene ring and a pyrrole ring, which is well-documented for its presence in numerous bioactive natural products and synthetic drugs. The aldehyde functionality at the 6-position of the indazole ring not only contributes to the compound’s reactivity but also opens up possibilities for diverse chemical transformations, including condensation reactions, oxidation, and reduction processes. These attributes make 3-Ethoxy-1-methyl-1H-indazole-6-carbaldehyde a valuable building block in medicinal chemistry.

In recent years, there has been growing interest in indazole derivatives due to their demonstrated pharmacological properties. Studies have highlighted the potential of indazole-based compounds in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The presence of the ethoxy group in 3-Ethoxy-1-methyl-1H-indazole-6-carbaldehyde may influence its biological activity by modulating electronic and steric effects within the molecule. This substitution pattern has been explored in several research endeavors to optimize pharmacokinetic and pharmacodynamic profiles.

One of the most compelling aspects of 3-Ethoxy-1-methyl-1H-indazole-6-carbaldehyde is its utility as a precursor in the synthesis of more complex molecules. Researchers have leveraged this compound to develop novel scaffolds that exhibit enhanced biological activity compared to their parent structures. For instance, derivatives of this compound have been investigated for their ability to interact with specific biological targets, such as enzymes and receptors involved in disease pathways. The aldehyde group provides a reactive site for further functionalization, allowing chemists to introduce additional substituents that can fine-tune the compound’s properties.

The synthesis of 3-Ethoxy-1-methyl-1H-indazole-6-carbaldehyde typically involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions between appropriate carbonyl precursors and indazole derivatives, followed by functional group transformations to introduce the ethoxy and methyl groups. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

Recent studies have also explored the spectroscopic and computational properties of 3-Ethoxy-1-methyl-1H-indazole-6-carbaldehyde, providing insights into its electronic structure and reactivity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and density functional theory (DFT) calculations have been employed to elucidate the compound’s molecular structure and understand its behavior under different conditions. These studies not only contribute to the fundamental understanding of indazole chemistry but also aid in the design of more effective synthetic strategies.

The pharmaceutical industry has taken note of the potential applications of 3-Ethoxy-1-methyl-1H-indazole-6-carbaldehyde, leading to several ongoing research projects aimed at developing novel therapeutic agents based on this scaffold. By incorporating this compound into drug discovery programs, researchers hope to identify new treatments for various diseases with improved efficacy and reduced side effects. The versatility of 3-Ethoxy-1-methyl-1H-indazole-6-carbaldehyde as a chemical probe makes it an attractive candidate for further exploration in both academic and industrial settings.

In conclusion, 3-Ethoxy-1-methyl-1H-indazole-6-carbaldehyde (CAS No: 1923064-91-8) represents a promising compound in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its role as an intermediate in drug synthesis, coupled with recent advancements in synthetic methodologies and computational studies, underscores its importance in modern medicinal chemistry research. As scientists continue to uncover new applications for this compound, it is likely to remain a cornerstone in the development of innovative therapeutic solutions.